Cas no 518-85-4 (2,3-dihydro-1H-phenalen-1-one)

2,3-dihydro-1H-phenalen-1-one structure
2,3-dihydro-1H-phenalen-1-one structure
Product Name:2,3-dihydro-1H-phenalen-1-one
CAS No:518-85-4
MF:C13H10O
MW:182.217903614044
MDL:MFCD00218796
CID:2200380
PubChem ID:602781
Update Time:2025-04-21

2,3-dihydro-1H-phenalen-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-1H-phenalen-1-one
    • 2,3-dihydro-1-oxo-1H-phenalene
    • 2,3-dihydro-phenalen-1-one
    • 860-443-8
    • 518-85-4
    • dihydrophenalenone
    • CS-0091715
    • 7-Perinaphthanone
    • 2,3-dihydrophenalen-1-one
    • Maybridge1_002234
    • 2,3-Dihydro-1H-phenalen-1-one #
    • Perinaphthanone
    • Z2573662594
    • AAA51885
    • AKOS021983180
    • UNII-NQ635YUV6K
    • EN300-333764
    • SR-01000641903-1
    • BTB 12784
    • NQ635YUV6K
    • HMS547N12
    • D75192
    • 1H-Phenalen-1-one, 2,3-dihydro-
    • SCHEMBL254933
    • DTXSID001307136
    • CCG-52688
    • MDL: MFCD00218796
    • Inchi: 1S/C13H10O/c14-12-8-7-10-4-1-3-9-5-2-6-11(12)13(9)10/h1-6H,7-8H2
    • InChI Key: NUCARPFILXBGFK-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=C3C=CC=C(CC1)C=23

Computed Properties

  • Exact Mass: 182.073164938g/mol
  • Monoisotopic Mass: 182.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

2,3-dihydro-1H-phenalen-1-one Pricemore >>

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Enamine
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Enamine
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